Cas no 1261561-09-4 (Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate
• CAS No: 1261561-09-4
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4987081
• Update Time: 2025-05-19

Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate

• Inchi： 1S/C15H9F6NO3/c1-24-13(23)10-6-7-22-12(14(16,17)18)11(10)8-2-4-9(5-3-8)25-15(19,20)21/h2-7H,1H3
• InChI Key： BBQCNMVYSGVLHZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C=CN=1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• XLogP3: 4.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate

Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate: A Comprehensive Overview

Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate, with CAS No. 1261561-09-4, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a trifluoromethoxy group and a trifluoromethyl group, both of which contribute to its exceptional chemical properties. The molecule belongs to the class of isonicotinates, which are widely recognized for their potential in pest control and as intermediates in drug development.

The trifluoromethoxy group attached to the phenyl ring is a key feature of this compound. This group is known for its electron-withdrawing properties, which enhance the stability and reactivity of the molecule. Similarly, the trifluoromethyl group at the 2-position of the isonicotinate moiety further modulates the electronic characteristics of the compound, making it highly effective in various applications. Recent studies have highlighted the importance of such fluorinated groups in improving the bioavailability and selectivity of agrochemicals.

Recent research has focused on optimizing the synthesis of Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate to enhance its efficiency and reduce production costs. One notable advancement involves the use of palladium-catalyzed cross-coupling reactions, which have significantly streamlined the synthesis process. These methods not only improve yield but also minimize environmental impact, aligning with current sustainability goals in chemical manufacturing.

In terms of application, this compound has shown remarkable efficacy as a pesticide. Its ability to target specific pest species without adversely affecting non-target organisms makes it a valuable tool in integrated pest management systems. Field trials conducted in various agricultural settings have demonstrated consistent performance across different climatic conditions, further underscoring its versatility.

Beyond agriculture, Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate has also been explored for its potential in pharmaceutical applications. Preclinical studies suggest that it may serve as a lead compound for developing new drugs targeting specific cellular pathways. The trifluorinated groups are believed to play a crucial role in modulating pharmacokinetic properties, such as absorption and metabolism, which are critical for drug efficacy.

The environmental impact of this compound has been a focal point of recent investigations. Researchers have evaluated its persistence in soil and water systems, as well as its potential for bioaccumulation. Initial findings indicate that it degrades relatively quickly under aerobic conditions, reducing concerns about long-term ecological effects. However, further studies are needed to fully understand its environmental footprint across diverse ecosystems.

In conclusion, Methyl 3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)isonicotinate (CAS No. 1261561-09-4) represents a cutting-edge advancement in chemical innovation. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in both agricultural and pharmaceutical sectors. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to sustainable agriculture and drug discovery.